Cas no 2229463-12-9 (3-hydroxy-4,4-dimethoxybutanoic acid)

• Product Name: 3-hydroxy-4,4-dimethoxybutanoic acid
• CAS No: 2229463-12-9
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 6291221
• PubChem ID: 141005270
• Update Time: 2025-05-23

3-hydroxy-4,4-dimethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4,4-dimethoxybutanoic acid
• EN300-1738192
• 2229463-12-9

• Inchi： 1S/C6H12O5/c1-10-6(11-2)4(7)3-5(8)9/h4,6-7H,3H2,1-2H3,(H,8,9)
• InChI Key： SQOJJDRDCGIORR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)O)O)OC

Computed Properties

• Exact Mass: 164.06847348g/mol
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 76Ų

Additional information on 3-hydroxy-4,4-dimethoxybutanoic acid

3-Hydroxy-4,4-Dimethoxybutanoic Acid: A Comprehensive Overview

3-Hydroxy-4,4-dimethoxybutanoic acid (CAS No. 2229463-12-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its hydroxyl and methoxy substituents, has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of bioactive compounds. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable compound for researchers exploring novel therapeutic strategies.

The structure of 3-hydroxy-4,4-dimethoxybutanoic acid is defined by a butanoic acid backbone with hydroxyl and dimethoxy groups at specific positions. This unique arrangement confers the molecule with distinct chemical properties, including enhanced solubility and stability under physiological conditions. Researchers have leveraged these properties to investigate its interactions with various biological systems, particularly in the context of enzyme inhibition and receptor modulation.

Recent advancements in computational chemistry have enabled detailed modeling of 3-hydroxy-4,4-dimethoxybutanoic acid's molecular interactions. These studies have revealed potential binding affinities to key proteins involved in inflammatory and metabolic pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a critical enzyme in inflammation. This finding underscores its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, 3-hydroxy-4,4-dimethoxybutanoic acid has been explored as a chiral building block in organic synthesis. Its stereochemistry allows for the construction of complex molecules with high enantioselectivity, making it a valuable tool in asymmetric synthesis. Recent research has focused on optimizing synthesis routes to enhance yield and reduce costs, ensuring broader accessibility for academic and industrial use.

The synthesis of 3-hydroxy-4,4-dimethoxybutanoic acid involves multi-step reactions that require precise control over reaction conditions. A 2023 paper in *Organic Process Research & Development* detailed an efficient route utilizing enzymatic catalysis to achieve high stereoselectivity. This approach not only improves the overall process but also aligns with green chemistry principles by minimizing waste and energy consumption.

Beyond its direct applications, 3-hydroxy-4,4-dimethoxybutanoic acid serves as a model compound for studying the effects of hydroxyl and methoxy substituents on molecular behavior. By understanding how these groups influence properties such as solubility, stability, and bioavailability, researchers can design more effective drugs with improved pharmacokinetic profiles.

In conclusion, 3-hydroxy-4,4-dimethoxybutanoic acid (CAS No. 2229463-12-9) stands as a pivotal molecule in contemporary chemical research. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a promising candidate for drug discovery and organic synthesis. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical science and chemical innovation.